
In Vitro Susceptibility of Haemophilus influenzae
to Cefuroxime: A Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Cefrotil

Cat. No.: B1216817 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the in vitro susceptibility of

Haemophilus influenzae to Cefuroxime, a second-generation cephalosporin antibiotic. The

document details quantitative susceptibility data, experimental protocols for susceptibility

testing, and the underlying mechanisms of action and resistance.

Quantitative Susceptibility Data
The in vitro activity of Cefuroxime against Haemophilus influenzae has been extensively

studied. The susceptibility is commonly measured by the Minimum Inhibitory Concentration

(MIC), which is the lowest concentration of an antibiotic that prevents visible growth of a

bacterium. The data is often summarized using MIC50 and MIC90 values, which represent the

MIC required to inhibit the growth of 50% and 90% of tested isolates, respectively.

Table 1: Cefuroxime MIC Distribution for Haemophilus
influenzae
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Study/Re
gion

Year(s) of
Isolation

No. of
Isolates

MIC
Range
(µg/mL)

MIC50
(µg/mL)

MIC90
(µg/mL)

Referenc
e

United

States
2016 700 ≤0.12–>4 0.25 >4 [1]

Worldwide
Data up to

2007
8,523 - - - [2]

Czech

Republic
2010–2018 228 - - - [3]

Note: Dashes indicate data not specified in the cited source.

Table 2: Cefuroxime Resistance Rates in Haemophilus
influenzae

Study/Regi
on

Year(s) of
Isolation

No. of
Isolates

Resistance
Rate (%)

Comments Reference

United States 2016 700 2.0
Reduced

susceptibility
[1]

Czech

Republic
2010–2018 228 -

Focus on

non-

enzymatic

resistance

[3]

Mechanisms of Action and Resistance
Mechanism of Action of Cefuroxime
Cefuroxime, a β-lactam antibiotic, exerts its bactericidal effect by inhibiting the synthesis of the

bacterial cell wall.[4][5][6][7] The primary target of Cefuroxime is the penicillin-binding proteins

(PBPs), which are essential enzymes for the cross-linking of peptidoglycan, a critical

component of the bacterial cell wall.[5][6][7] By binding to and inactivating these proteins,

particularly PBP3 in H. influenzae, Cefuroxime disrupts cell wall integrity, leading to cell lysis

and death.[8]
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Mechanisms of Cefuroxime Resistance in H. influenzae
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Susceptibility Testing Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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